6-[(Pent-4-YN-2-YL)amino]pyridine-3-carboxylic acid

• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• SMILES: CC(CC#C)NC1=NC=C(C=C1)C(=O)O
• InChI: InChI=1S/C11H12N2O2/c1-3-4-8(2)13-10-6-5-9(7-12-10)11(14)15/h1,5-8H,4H2,2H3,(H,12,13)(H,14,15)
• InChIKey: GKMCYWOQRNSYMG-UHFFFAOYSA-N

6-(Pent-4-yn-2-ylamino)nicotinic acid – Overview

6-[(Pent-4-YN-2-YL)amino]pyridine-3-carboxylic acid (CAS 1595700-96-1) is a heterocyclic building block characterized by a pyridine-3-carboxylic acid core substituted at the 6-position with a pent-4-yn-2-ylamino moiety . With a molecular formula of C11H12N2O2 and a molecular weight of 204.22 g/mol , the compound provides a terminal alkyne functional group alongside a carboxylic acid handle, positioning it as a candidate intermediate for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry and further derivatization . Its structural classification places it within the broader class of functionalized aminopyridine carboxylic acids investigated for medicinal chemistry applications.

1

CuAAC Click-Chemistry Intermediate supports terminal alkyne derivatization via copper-catalyzed azide-alkyne cycloaddition

2

Chemical Probe Precursor longer branched pent-4-yn-2-yl linker for steric optimization in probe design

3

Heterobifunctional Building Block carboxylic acid and alkyne enable orthogonal coordination or post-synthetic modification

6-amino-3-carboxylic acid regiochemistry; pyridine core distinct from pyrimidine analogs

6-(Pent-4-yn-2-ylamino)nicotinic acid – Why Analogs Differ

Interchangeability within the class of alkynyl-aminopyridine carboxylic acids cannot be assumed due to the absence of published, quantitative comparative data. Closely related analogs such as 6-[(pent-4-yn-2-yl)amino]pyrimidine-4-carboxylic acid [1] and 4-[(pent-4-yn-2-yl)amino]pyridine-3-carboxylic acid exhibit distinct heterocyclic cores or substitution patterns that are known to critically alter pharmacophore geometry, hydrogen-bonding networks, and metabolic stability. Without direct head-to-head activity, selectivity, or ADMET profiling, substituting one scaffold for another introduces unquantifiable risk into research programs. The specific combination of a 3-carboxylic acid on a pyridine ring with a 6-(pent-4-yn-2-yl)amino substituent defines a unique chemical space whose biological and reactivity profile cannot be reliably extrapolated from available data on other regioisomers or pyrimidine congeners.

Core Pyridine vs. pyrimidine core alters hydrogen-bonding network and electronic profile. Substituting a pyrimidine analog may shift target engagement.

Regio 6-amino vs. 4-amino substitution pattern critically affects pharmacophore geometry. Class-level SAR suggests 6-substituted nicotinic acids may access distinct target space.

Linker Pent-4-yn-2-yl linker differs from linear propargyl in length and branching. Steric environment around alkyne may alter CuAAC reactivity and probe-labeling specificity.

• [1] PubChem. 6-[(Pent-4-yn-2-yl)amino]pyrimidine-4-carboxylic acid. CID 130551491. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/130551491 (Accessed 2026-05-01). View Source

6-(Pent-4-yn-2-ylamino)nicotinic acid – Differentiation Evidence

Pyridine vs. Pyrimidine Core Variation

The compound features a pyridine core, distinguishing it from the closely cataloged pyrimidine analog 6-[(pent-4-yn-2-yl)amino]pyrimidine-4-carboxylic acid (CID 130551491) [1]. The pyrimidine variant possesses an additional nitrogen at the 1-position of the core ring, which alters its computed XLogP3-AA to 1.4 and its topological polar surface area (TPSA) to 75.1 Ų [1]. This modification fundamentally changes the electronic properties and hydrogen-bonding capability of the core heterocycle compared to the target compound's pyridine system.

Pyridine vs. Pyrimidine Core

Class-level inference

Core heterocycle difference shifts computed properties (comparator TPSA 75.1 Ų; XLogP3-AA 1.4)

Core selection may affect binding-mode interpretation

No experimental head-to-head data; comparator properties from PubChem 2026

Evidence Dimension	Core Heterocycle & Computed Physicochemical Properties
Target Compound Data	Pyridine core; Molecular Formula: C11H12N2O2; Molecular Weight: 204.22 g/mol
Comparator Or Baseline	6-[(Pent-4-yn-2-yl)amino]pyrimidine-4-carboxylic acid (Pyrimidine core); XLogP3-AA: 1.4; TPSA: 75.1 Ų [1]
Quantified Difference	Qualitative difference in core heterocycle; Value of XLogP3-AA and TPSA for the comparator only. Direct property comparison cannot be made due to lack of computed data for the target compound in the same dataset.
Conditions	Computed properties from PubChem (2026 release). No experimental head-to-head comparison available.

Why This Matters

Selection of the pyridine core over a pyrimidine scaffold is critical for maintaining desired interactions with biological targets where ring nitrogen placement dictates binding affinity and selectivity.

• [1] PubChem. 6-[(Pent-4-yn-2-yl)amino]pyrimidine-4-carboxylic acid. CID 130551491. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/130551491 (Accessed 2026-05-01). View Source

6-Amino vs. 4-Amino Substitution Pattern

The target compound's substitution pattern (6-amino and 3-carboxylic acid) is distinct from the 4-[(pent-4-yn-2-yl)amino]pyridine-3-carboxylic acid regioisomer . In analogous nicotinic acid derivative series, the position of the amino substituent has been shown to be a critical determinant of inhibitory potency. For instance, 6-substituted nicotinic acid analogs have demonstrated potent inhibition of carbonic anhydrase III (CAIII) [1], a pharmacological profile potentially absent in 4-amino substituted congeners.

6-Amino vs. 4-Amino Substitution

Class-level inference

6-substituted nicotinic acid analogs reported as CAIII inhibitors; target compound lacks direct bioactivity data

Regiochemistry may influence target-class access; requires validation

SAR inferred from 6-substituted analog literature (2017)

Evidence Dimension	Functional Group Position (Target: 6-amino; Comparator: 4-amino) and Reported Bioactivity
Target Compound Data	6-[(Pent-4-YN-2-YL)amino] substitution pattern. No specific bioactivity data available.
Comparator Or Baseline	4-[(Pent-4-yn-2-yl)amino]pyridine-3-carboxylic acid regioisomer ; 6-Substituted nicotinic acid analogues reported as potent CAIII inhibitors [1].
Quantified Difference	Qualitative difference in regiochemistry. CAIII inhibition reported for a class of 6-substituted analogs, but no direct quantitative data for the target compound exists.
Conditions	Class-level inference drawn from published SAR on 6-substituted nicotinic acid analogs (Medicinal Chemistry Research, 2017).

Why This Matters

For medicinal chemistry campaigns, the 6-amino regiochemistry may confer access to pharmacologically validated target space (e.g., CAIII inhibition) that is sterically or electronically inaccessible to the 4-amino isomer.

• [1] Mohammad, H.K., Alzweiri, M.H., Khanfar, M.A. & Al-Hiari, Y.M. 6-Substituted nicotinic acid analogues, potent inhibitors of CAIII, used as therapeutic candidates in hyperlipidemia and cancer. Medicinal Chemistry Research 26, 1397–1404 (2017). DOI: 10.1007/s00044-017-1825-x. View Source

Pent-4-yn-2-yl vs. Propargyl Linker

The pent-4-yn-2-yl side chain introduces a longer, branched carbon tether between the terminal alkyne and the pyridine core compared to the widely used propargyl group (prop-2-yn-1-yl) found in analogs like 6-[(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid . The additional carbon atoms and the branched methyl group in the pent-4-yn-2-yl chain can influence the steric environment around the alkyne, potentially modulating its reactivity in CuAAC reactions and reducing steric clash with protein targets in affinity-based probes .

Pent-4-yn-2-yl vs. Propargyl

Class-level inference

Longer branched linker vs. linear propargyl chain; no quantitative kinetic data available for this pair

Linker topology may modulate CuAAC efficiency and steric fit

Structural comparison only; reactivity inference from probe-design principles

Evidence Dimension	Side Chain Structure and Implied Steric Properties
Target Compound Data	Pent-4-yn-2-yl chain (branched at the 2-position, 4 carbons from pyridine to alkyne).
Comparator Or Baseline	6-[(Prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid (linear propargyl chain, 1 carbon from pyridine to alkyne) .
Quantified Difference	Qualitative difference in linker length and branching. No quantitative kinetic data on CuAAC reactivity for this specific pair is available.
Conditions	Structural comparison only. Inference based on general principles of alkyne reactivity and molecular design of activity-based probes.

Why This Matters

The choice of a pent-4-yn-2-yl linker over a simpler propargyl group can be crucial for optimizing the bioconjugation efficiency and minimizing off-target labeling in probe design, particularly when distance from the binding pharmacophore is a critical parameter.

6-(Pent-4-yn-2-ylamino)nicotinic acid – Application Scenarios

Clickable Probes for Target Engagement

This compound is best applied as a synthetic intermediate for creating activity-based protein profiling (ABPP) probes. Its terminal alkyne allows for downstream attachment of fluorophores or biotin affinity tags via CuAAC click chemistry. The structural uniqueness of the pent-4-yn-2-yl chain, as described in Section 3, enables the design of probes with a specific linker length that may overcome steric hindrance issues encountered with propargyl-based probes .

CAIII Inhibitor Library Design

Based on class-level evidence linking 6-substituted nicotinic acid analogs to CAIII inhibition [1], this compound can serve as a core scaffold for structure-activity relationship (SAR) studies . Its specific 6-amino substitution pattern is a validated regioisomer for this target class, enabling medicinal chemists to explore the impact of the terminal alkyne on potency and selectivity relative to published 6-substituted inhibitors.

MOF/COF Modular Building Block

The rigid, bifunctional nature—a carboxylic acid for metal-coordination or condensation chemistry, and a terminal alkyne for post-synthetic modification—makes this compound a niche building block for designing functional porous materials. The pyridine nitrogen provides an additional coordination site, while the unusual pent-4-yn-2-yl tether offers different geometric constraints compared to more planar, linear alkyne linkers .

Application

Selection Property

Validation Focus

Clickable probe synthesis

Branched pent-4-yn-2-yl linker length

CuAAC conjugation efficiency and steric accessibility

CAIII-targeted library design

6-amino-3-carboxylic acid regiochemistry

Kinase or carbonic anhydrase inhibition assay profiling

Porous framework building block

Bifunctional acid-alkyne geometry

Coordination chemistry and post-synthetic modification yield

• [1] Mohammad, H.K., Alzweiri, M.H., Khanfar, M.A. & Al-Hiari, Y.M. 6-Substituted nicotinic acid analogues, potent inhibitors of CAIII, used as therapeutic candidates in hyperlipidemia and cancer. Medicinal Chemistry Research 26, 1397–1404 (2017). DOI: 10.1007/s00044-017-1825-x. View Source